Cas no 61469-74-7 (1H-1,2,4-Triazole, 3-azido-1-(2,4-dinitrophenyl)-)

• Product name: 1H-1,2,4-Triazole, 3-azido-1-(2,4-dinitrophenyl)-
• CAS No: 61469-74-7
• MF: C₈H₄N₈O₄
• MW: 276.168559074402
• CID: 478157
• PubChem ID: 12340419

1H-1,2,4-Triazole, 3-azido-1-(2,4-dinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-azido-1-(2,4-dinitrophenyl)-
• 3-azido-1-(2,4-dinitrophenyl)-1,2,4-triazole
• DTXSID80491896
• 61469-74-7
• 3-Azido-1-(2,4-dinitrophenyl)-1H-1,2,4-triazole

• Inchi： InChI=1S/C8H4N8O4/c9-13-11-8-10-4-14(12-8)6-2-1-5(15(17)18)3-7(6)16(19)20/h1-4H
• InChI Key： DKIILCZFJRVUMM-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])N2C=NC(=N2)N=[N+]=[N-]

Computed Properties

• Exact Mass: 276.03572
• Monoisotopic Mass: 276.03555064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 137Ų

Experimental Properties

• PSA: 165.75